Cas no 2309468-56-0 (2-({9-[(Benzyloxy)carbonyl]-3-(3-bromopyridin-4-yl)-9-azabicyclo[3.3.1]nonan-3-yl}oxy)acetic acid)
2-({9-[(Benzyloxy)carbonyl]-3-(3-bromopyridin-4-yl)-9-azabicyclo[3.3.1]nonan-3-yl}oxy)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-7428386
- 2309468-56-0
- 2-({9-[(benzyloxy)carbonyl]-3-(3-bromopyridin-4-yl)-9-azabicyclo[3.3.1]nonan-3-yl}oxy)acetic acid
- 2-({9-[(Benzyloxy)carbonyl]-3-(3-bromopyridin-4-yl)-9-azabicyclo[3.3.1]nonan-3-yl}oxy)acetic acid
-
- Inchi: 1S/C23H25BrN2O5/c24-20-13-25-10-9-19(20)23(31-15-21(27)28)11-17-7-4-8-18(12-23)26(17)22(29)30-14-16-5-2-1-3-6-16/h1-3,5-6,9-10,13,17-18H,4,7-8,11-12,14-15H2,(H,27,28)
- InChI Key: YEUHIMZEWWBUEA-UHFFFAOYSA-N
- SMILES: BrC1C=NC=CC=1C1(CC2CCCC(C1)N2C(=O)OCC1C=CC=CC=1)OCC(=O)O
Computed Properties
- Exact Mass: 488.09468g/mol
- Monoisotopic Mass: 488.09468g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- Rotatable Bond Count: 7
- Complexity: 628
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 89Ų
2-({9-[(Benzyloxy)carbonyl]-3-(3-bromopyridin-4-yl)-9-azabicyclo[3.3.1]nonan-3-yl}oxy)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7428386-0.05g |
2-({9-[(benzyloxy)carbonyl]-3-(3-bromopyridin-4-yl)-9-azabicyclo[3.3.1]nonan-3-yl}oxy)acetic acid |
2309468-56-0 | 95.0% | 0.05g |
$864.0 | 2025-03-11 | |
| Enamine | EN300-7428386-0.1g |
2-({9-[(benzyloxy)carbonyl]-3-(3-bromopyridin-4-yl)-9-azabicyclo[3.3.1]nonan-3-yl}oxy)acetic acid |
2309468-56-0 | 95.0% | 0.1g |
$904.0 | 2025-03-11 | |
| Enamine | EN300-7428386-0.25g |
2-({9-[(benzyloxy)carbonyl]-3-(3-bromopyridin-4-yl)-9-azabicyclo[3.3.1]nonan-3-yl}oxy)acetic acid |
2309468-56-0 | 95.0% | 0.25g |
$946.0 | 2025-03-11 | |
| Enamine | EN300-7428386-0.5g |
2-({9-[(benzyloxy)carbonyl]-3-(3-bromopyridin-4-yl)-9-azabicyclo[3.3.1]nonan-3-yl}oxy)acetic acid |
2309468-56-0 | 95.0% | 0.5g |
$987.0 | 2025-03-11 | |
| Enamine | EN300-7428386-1.0g |
2-({9-[(benzyloxy)carbonyl]-3-(3-bromopyridin-4-yl)-9-azabicyclo[3.3.1]nonan-3-yl}oxy)acetic acid |
2309468-56-0 | 95.0% | 1.0g |
$1029.0 | 2025-03-11 | |
| Enamine | EN300-7428386-2.5g |
2-({9-[(benzyloxy)carbonyl]-3-(3-bromopyridin-4-yl)-9-azabicyclo[3.3.1]nonan-3-yl}oxy)acetic acid |
2309468-56-0 | 95.0% | 2.5g |
$2014.0 | 2025-03-11 | |
| Enamine | EN300-7428386-5.0g |
2-({9-[(benzyloxy)carbonyl]-3-(3-bromopyridin-4-yl)-9-azabicyclo[3.3.1]nonan-3-yl}oxy)acetic acid |
2309468-56-0 | 95.0% | 5.0g |
$2981.0 | 2025-03-11 | |
| Enamine | EN300-7428386-10.0g |
2-({9-[(benzyloxy)carbonyl]-3-(3-bromopyridin-4-yl)-9-azabicyclo[3.3.1]nonan-3-yl}oxy)acetic acid |
2309468-56-0 | 95.0% | 10.0g |
$4421.0 | 2025-03-11 |
2-({9-[(Benzyloxy)carbonyl]-3-(3-bromopyridin-4-yl)-9-azabicyclo[3.3.1]nonan-3-yl}oxy)acetic acid Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 2-({9-[(Benzyloxy)carbonyl]-3-(3-bromopyridin-4-yl)-9-azabicyclo[3.3.1]nonan-3-yl}oxy)acetic acid
Recent Advances in the Study of 2-({9-[(Benzyloxy)carbonyl]-3-(3-bromopyridin-4-yl)-9-azabicyclo[3.3.1]nonan-3-yl}oxy)acetic acid (CAS: 2309468-56-0)
The compound 2-({9-[(Benzyloxy)carbonyl]-3-(3-bromopyridin-4-yl)-9-azabicyclo[3.3.1]nonan-3-yl}oxy)acetic acid (CAS: 2309468-56-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.
Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. The presence of the 3-bromopyridin-4-yl moiety and the 9-azabicyclo[3.3.1]nonane scaffold suggests potential interactions with various biological targets, including enzymes and receptors involved in inflammatory and neurodegenerative diseases. Researchers have employed advanced synthetic strategies, such as palladium-catalyzed cross-coupling reactions, to modify the compound's structure and enhance its pharmacological properties.
In vitro and in vivo studies have demonstrated promising results for this compound. For instance, preliminary data indicate that derivatives of 2-({9-[(Benzyloxy)carbonyl]-3-(3-bromopyridin-4-yl)-9-azabicyclo[3.3.1]nonan-3-yl}oxy)acetic acid exhibit potent inhibitory activity against specific kinases implicated in cancer progression. Additionally, its ability to modulate neurotransmitter systems has sparked interest in its potential application for treating central nervous system disorders, such as Parkinson's disease and depression.
Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic and pharmacodynamic profiles. Current research efforts are focused on improving its bioavailability and reducing potential off-target effects. Collaborative studies between academic institutions and pharmaceutical companies are underway to explore its full therapeutic potential and advance it through preclinical development stages.
In conclusion, 2-({9-[(Benzyloxy)carbonyl]-3-(3-bromopyridin-4-yl)-9-azabicyclo[3.3.1]nonan-3-yl}oxy)acetic acid represents a versatile and promising scaffold for drug discovery. Continued research into its mechanism of action and structural optimization will be crucial for unlocking its full potential as a therapeutic agent. This brief underscores the importance of interdisciplinary collaboration in advancing our understanding of this compound and its applications in medicine.
2309468-56-0 (2-({9-[(Benzyloxy)carbonyl]-3-(3-bromopyridin-4-yl)-9-azabicyclo[3.3.1]nonan-3-yl}oxy)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)